Cas no 887466-88-8 (ethyl 3-8-(4-ethoxyphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylpropanoate)

• Product Name: ethyl 3-8-(4-ethoxyphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylpropanoate
• CAS No: 887466-88-8
• MF: C₂₂H₂₅N₅O₅
• MW: 439.464404821396
• CID: 5821207
• PubChem ID: 16626606
• Update Time: 2025-10-11

ethyl 3-8-(4-ethoxyphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylpropanoate Chemical and Physical Properties

Names and Identifiers

• 3H-Imidazo[2,1-f]purine-3-propanoic acid, 8-(4-ethoxyphenyl)-1,2,4,8-tetrahydro-1,7-dimethyl-2,4-dioxo-, ethyl ester
• UPCMLD0ENAT5872046:001
• F2542-0416
• VU0491272-1
• Z247606952
• ethyl 3-(8-(4-ethoxyphenyl)-1,7-dimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)propanoate
• SR-01000021670-1
• SR-01000021670
• ethyl 3-[6-(4-ethoxyphenyl)-4,7-dimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]propanoate
• 887466-88-8
• AKOS001404522
• ethyl 3-8-(4-ethoxyphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylpropanoate

• Inchi： 1S/C22H25N5O5/c1-5-31-16-9-7-15(8-10-16)27-14(3)13-26-18-19(23-21(26)27)24(4)22(30)25(20(18)29)12-11-17(28)32-6-2/h7-10,13H,5-6,11-12H2,1-4H3
• InChI Key： FFOBFFYSWGBJJF-UHFFFAOYSA-N
• SMILES： N12C=C(C)N(C3=CC=C(OCC)C=C3)C1=NC1=C2C(=O)N(CCC(OCC)=O)C(=O)N1C

Computed Properties

• Exact Mass: 439.18556891g/mol
• Monoisotopic Mass: 439.18556891g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 98.4Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 561.3±60.0 °C(Predicted)
• pka: 7.32±0.20(Predicted)

Additional information on ethyl 3-8-(4-ethoxyphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylpropanoate

Ethyl 3-(8-(4-Ethoxyphenyl)-1,7-Dimethyl-2,4-Dioxo-1H,2H,3H,4H,8H-Imidazo[1,2-g]purin-3-yl)Propanoate: A Comprehensive Overview

Ethyl 3-(8-(4-Ethoxyphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl)propanoate is a highly specialized organic compound with the CAS registry number 887466-88-8. This compound belongs to the class of imidazopurine derivatives and has garnered significant attention in recent years due to its unique structural features and potential applications in various fields of chemistry and pharmacology.

The molecular structure of this compound is characterized by a central imidazo[1,2-g]purine ring system. This heterocyclic framework is fused with an ethoxyphenyl group at the 8-position and is further substituted with methyl groups at positions 1 and 7. The presence of the ethoxyphenyl group introduces additional electronic and steric effects into the molecule, which can significantly influence its chemical reactivity and biological activity.

Recent studies have focused on the synthesis and characterization of this compound. Researchers have employed various synthetic strategies to construct the imidazo[1,2-g]purine core. One notable approach involves the condensation of adenine derivatives with appropriate electrophiles under specific reaction conditions. The introduction of the ethoxyphenyl group has been achieved through Friedel-Crafts alkylation or Suzuki coupling reactions depending on the desired regioselectivity.

The compound's properties have been extensively studied using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and IR (Infrared Spectroscopy). These studies have provided insights into its electronic structure and intermolecular interactions. For instance, the presence of multiple oxygen atoms in the molecule contributes to its ability to form hydrogen bonds and engage in π–π interactions with other molecules.

In terms of applications, this compound has shown promise in several areas. In medicinal chemistry, it has been evaluated for its potential as a kinase inhibitor due to its structural similarity to known bioactive compounds. Preclinical studies suggest that it may exhibit selective inhibition against certain protein kinases involved in cellular signaling pathways.

Moreover, this compound has been explored for its role in nucleic acid chemistry. Its ability to form stable complexes with DNA and RNA strands makes it a candidate for studying nucleic acid-protein interactions at the molecular level. Such studies are crucial for understanding fundamental biological processes and developing novel therapeutic agents.

Another area of interest lies in materials science. The unique electronic properties of this compound make it a potential candidate for use in organic electronics. Researchers are investigating its ability to act as a semiconductor material in thin-film transistors and other electronic devices.

From an environmental standpoint, this compound has been assessed for its biodegradability and eco-toxicological effects. Initial findings indicate that it undergoes slow degradation under aerobic conditions but poses minimal risk to aquatic organisms when used responsibly.

In conclusion, ethyl 3-(8-(4-Ethoxyphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl)propanoate represents a versatile molecule with diverse applications across multiple scientific disciplines. Its intricate structure provides a platform for further research into novel chemical reactions and biological mechanisms.